Cas no 41891-38-7 (2-Butenoic acid,3-methyl-4-oxo-, ethyl ester)

• Product Name: 2-Butenoic acid,3-methyl-4-oxo-, ethyl ester
• CAS No: 41891-38-7
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 329888
• PubChem ID: 6009828
• Update Time: 2025-04-19

2-Butenoic acid,3-methyl-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,3-methyl-4-oxo-, ethyl ester
• (E)-ethyl 3-methyl-4-oxobut-2-enoate
• ethyl 3-methyl-4-oxo-2-butenoate
• AKOS015900693
• ethyl 3-methyl4-oxocrotonate
• EINECS 255-575-2
• A868570
• Ethyl (2E)-3-Methyl-4-oxobut-2-enoate
• ethyl (E)-3-formyl-2-butenoate
• Ethyl trans-3-Methyl-4-oxocrotonate
• EC 690-663-8
• 2-Butenoic acid,3-methyl-4-oxo-,ethyl ester
• 41891-38-7
• CS-W008241
• ethyl 3-methyl-4-oxobut-2-enoate
• F16586
• YLFXEUMFBVGYEL-GQCTYLIASA-N
• Ethyl 3-methyl-4-oxocrotonate
• Ethyl (E)-3-Methyl-4-Oxo-2-Butenoate
• ethyl (E)-3-methyl-4-oxobut-2-enoate
• 62054-49-3
• Ethyl 3-methyl-4-oxocrotonate, >=97.0% (GC)
• MFCD00043412
• ethyl-3-methyl-4-oxocrotonate
• ethyl3-methyl-4-oxobut-2-enoate
• (E)-3-Methyl-4-oxo-but-2-enoic acid ethylester
• SCHEMBL1248607
• Ethyl 4-oxo-3-methylcrotonate
• DS-13493

• Inchi： 1S/C7H10O3/c1-3-10-7(9)4-6(2)5-8/h4-5H,3H2,1-2H3/b6-4+
• InChI Key： YLFXEUMFBVGYEL-GQCTYLIASA-N
• SMILES： O(C(/C=C(/C=O)\C)=O)CC

Computed Properties

• Exact Mass: 142.062994
• Monoisotopic Mass: 142.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 0.6

Experimental Properties

• Density: 1.027
• Boiling Point: 216.7°Cat760mmHg
• Flash Point: 87.4°C
• Refractive Index: 1.438